Cas no 2229571-11-1 (methyl 3-(2-cyanoethyl)-4-(dimethylamino)benzoate)

• Product Name: methyl 3-(2-cyanoethyl)-4-(dimethylamino)benzoate
• CAS No: 2229571-11-1
• MF: C₁₃H₁₆N₂O₂
• MW: 232.278343200684
• CID: 6441189
• PubChem ID: 165843804
• Update Time: 2025-06-22

methyl 3-(2-cyanoethyl)-4-(dimethylamino)benzoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-(2-cyanoethyl)-4-(dimethylamino)benzoate
• EN300-1763505
• 2229571-11-1

• Inchi： 1S/C13H16N2O2/c1-15(2)12-7-6-11(13(16)17-3)9-10(12)5-4-8-14/h6-7,9H,4-5H2,1-3H3
• InChI Key： URLGQNHWQXUHOB-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=CC(=C(C=1)CCC#N)N(C)C)=O

Computed Properties

• Exact Mass: 232.121177757g/mol
• Monoisotopic Mass: 232.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 53.3Ų

Additional information on methyl 3-(2-cyanoethyl)-4-(dimethylamino)benzoate

Methyl 3-(2-Cyanoethyl)-4-(Dimethylamino)Benzoate: A Comprehensive Overview

Methyl 3-(2-cyanoethyl)-4-(dimethylamino)benzoate, identified by the CAS number 2229571-11-1, is a compound of significant interest in the fields of organic chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential applications in various industries. Recent studies have highlighted its role in advanced materials development, particularly in the synthesis of functional polymers and as a precursor for specialized organic compounds.

The chemical structure of methyl 3-(2-cyanoethyl)-4-(dimethylamino)benzoate consists of a benzoate ester group with substituents that include a cyanoethyl chain and a dimethylamino group. These functional groups confer the compound with versatile reactivity, making it a valuable intermediate in organic synthesis. The cyano group, in particular, is known for its ability to participate in nucleophilic addition reactions, while the dimethylamino group introduces basicity and can act as a directing group in aromatic substitution reactions.

Recent research has explored the use of methyl 3-(2-cyanoethyl)-4-(dimethylamino)benzoate in the development of stimuli-responsive materials. For instance, studies have demonstrated its potential as a building block for thermoresponsive polymers, where the compound's ability to undergo reversible structural changes under thermal stimuli is exploited. This property is particularly promising for applications in drug delivery systems and smart textiles.

In addition to its role in materials science, methyl 3-(2-cyanoethyl)-4-(dimethylamino)benzoate has been investigated for its pharmacological properties. Preclinical studies suggest that the compound may exhibit bioactivity against certain enzymes, making it a candidate for further exploration in drug discovery programs. Its structure provides a platform for modifying substituents to optimize pharmacokinetic properties, such as solubility and bioavailability.

The synthesis of methy 3-(2-cyanoethyl)-4-(dimethylamino)benzoate typically involves multi-step organic reactions, including nucleophilic aromatic substitution and esterification. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and improving yield. These improvements are critical for scaling up production to meet growing demand across various industries.

From an environmental standpoint, researchers have also examined the biodegradation pathways of methy 3-(2-cyanoehtyl)-4-(dimethlyamino)benzoate. Understanding its persistence in different environmental media is essential for assessing its ecological impact and ensuring sustainable practices during its production and use.

In conclusion, methy 3-(2-cyanoehtyl)-4-(dimethlyamino)benzoate (CAS No. 2229571-11-1) stands out as a versatile compound with diverse applications across multiple disciplines. Its unique chemical properties make it an invaluable tool in organic synthesis, materials science, and pharmacology. As research continues to uncover new applications and optimize synthetic methods, this compound is poised to play an increasingly important role in both academic and industrial settings.